Cas no 615552-58-4 (1H-Indole-1-carboxylic acid, 5-chloro-2-formyl-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indole-1-carboxylic acid, 5-chloro-2-formyl-, 1,1-dimethylethyl ester
• CAS No: 615552-58-4
• MF: C₁₄H₁₄ClNO₃
• MW: 279.718863010406
• CID: 1627670
• Update Time: 2024-09-12

1H-Indole-1-carboxylic acid, 5-chloro-2-formyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 5-chloro-2-formyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H14ClNO3/c1-14(2,3)19-13(18)16-11(8-17)7-9-6-10(15)4-5-12(9)16/h4-8H,1-3H3
• InChI Key： MRIWSGUVXFTZNY-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(Cl)C=C2)C=C1C=O

Computed Properties

• Exact Mass: 279.06632

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 409.4±48.0 °C(Predicted)
• PSA: 48.3